Cas no 5431-39-0 (4-Quinolinamine,7-chloro-N-(4-chlorophenyl)-)

• Product Name: 4-Quinolinamine,7-chloro-N-(4-chlorophenyl)-
• CAS No: 5431-39-0
• MF: C₁₅H₁₀Cl₂N₂
• MW: 289.159301280975
• CID: 385202
• PubChem ID: 224798
• Update Time: 2025-04-19

4-Quinolinamine,7-chloro-N-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine,7-chloro-N-(4-chlorophenyl)-
• 7-chloro-N-(4-chlorophenyl)quinolin-4-amine
• (7-Chlor-[4]chinolyl)-(4-chlor-phenyl)-amin
• (7-chloro-[4]quinolyl)-(4-chloro-phenyl)-amine
• AC1L5DK8
• AI-204
• CHEMBL229082
• NSC13588
• Oprea1_748843
• DTXSID00279653
• AMS_CNC_ID-2384252
• NSC-13588
• 5431-39-0
• 7-chloro-N-(4-chlorophenyl)-4-quinolinamine
• AI-204/31700060
• SMSSF-0625526

• Inchi： 1S/C15H10Cl2N2/c16-10-1-4-12(5-2-10)19-14-7-8-18-15-9-11(17)3-6-13(14)15/h1-9H,(H,18,19)
• InChI Key： INDMTPBIQLWRLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 288.0223
• Monoisotopic Mass: 288.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92
• LogP: 5.35820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines